Cas no 2229328-84-9 (2-bromo-1-(3-ethylphenyl)ethan-1-ol)

2-bromo-1-(3-ethylphenyl)ethan-1-ol is a versatile organic compound with significant applications in synthetic chemistry. Its bromo and phenyl groups confer unique reactivity, making it an ideal intermediate for the synthesis of various organic compounds. The presence of the ethyl group enhances its solubility and stability, facilitating efficient reactions. This compound is valued for its purity and ease of handling, contributing to streamlined synthetic processes.
2-bromo-1-(3-ethylphenyl)ethan-1-ol structure
2229328-84-9 structure
Product Name:2-bromo-1-(3-ethylphenyl)ethan-1-ol
CAS No:2229328-84-9
MF:C10H13BrO
MW:229.113622426987
CID:6217926
PubChem ID:165669642
Update Time:2025-07-23

2-bromo-1-(3-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(3-ethylphenyl)ethan-1-ol
    • 2229328-84-9
    • EN300-1934019
    • Inchi: 1S/C10H13BrO/c1-2-8-4-3-5-9(6-8)10(12)7-11/h3-6,10,12H,2,7H2,1H3
    • InChI Key: YPRIHJUZRSQFOV-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=C(CC)C=1)O

Computed Properties

  • Exact Mass: 228.01498g/mol
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

2-bromo-1-(3-ethylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1934019-0.05g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
0.05g
$924.0 2023-09-17
Enamine
EN300-1934019-0.1g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
0.1g
$968.0 2023-09-17
Enamine
EN300-1934019-0.25g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
0.25g
$1012.0 2023-09-17
Enamine
EN300-1934019-0.5g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
0.5g
$1056.0 2023-09-17
Enamine
EN300-1934019-1.0g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
1g
$1100.0 2023-06-01
Enamine
EN300-1934019-2.5g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
2.5g
$2155.0 2023-09-17
Enamine
EN300-1934019-5.0g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
5g
$3189.0 2023-06-01
Enamine
EN300-1934019-10.0g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
10g
$4729.0 2023-06-01
Enamine
EN300-1934019-1g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
1g
$1100.0 2023-09-17
Enamine
EN300-1934019-5g
2-bromo-1-(3-ethylphenyl)ethan-1-ol
2229328-84-9
5g
$3189.0 2023-09-17

Additional information on 2-bromo-1-(3-ethylphenyl)ethan-1-ol

Chemical Profile of 2-bromo-1-(3-ethylphenyl)ethan-1-ol (CAS No: 2229328-84-9)

2-bromo-1-(3-ethylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229328-84-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated aromatic structure with an ethyl-substituted phenyl group, presents a versatile scaffold for further chemical modifications and biological evaluations. Its molecular architecture suggests potential applications in the synthesis of novel therapeutic agents, particularly in the realm of drug discovery where structural diversity is highly valued.

The chemical structure of 2-bromo-1-(3-ethylphenyl)ethan-1-ol consists of a bromine atom attached to a branched alkyl chain that is linked to a phenyl ring substituted with an ethyl group at the para position relative to the bromine. This specific arrangement creates a molecule with distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. The scaffold of 2-bromo-1-(3-ethylphenyl)ethan-1-ol has been explored as a potential building block for such inhibitors due to its ability to interact with biological targets through hydrophobic and electrostatic interactions. For instance, derivatives of this compound have been investigated for their binding affinity to enzymes and receptors involved in metabolic disorders and cancer.

One of the most compelling aspects of 2-bromo-1-(3-ethylphenyl)ethan-1-ol is its role in the development of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The bromine substituent in 2-bromo-1-(3-ethylphenyl)ethan-1-ol provides a handle for introducing further modifications that can enhance binding affinity and selectivity towards target kinases.

Moreover, the ethylphenyl moiety contributes to the hydrophobicity of the compound, which is often an important feature for drug-like properties such as solubility and membrane permeability. These characteristics make 2-bromo-1-(3-ethylphenyl)ethan-1-ol an attractive candidate for further exploration in drug discovery pipelines. Recent studies have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS), where large numbers of molecules are rapidly tested for biological activity.

The synthesis of 2-bromo-1-(3-ethylphenyl)ethan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of an appropriate alkylbenzene derivative followed by reduction and subsequent alkylation or etherification steps to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for both research and potential commercial applications.

In addition to its pharmaceutical applications, 2-bromo-1-(3-ethylphenyl)ethan-1-ol has shown promise in materials science research. Its unique structural features make it a candidate for developing novel polymers or liquid crystals with tailored properties. For example, the bromine atom can serve as a site for polymerization reactions, leading to materials with enhanced thermal stability or mechanical strength. Furthermore, the aromatic ring system contributes to electronic properties that are useful in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The growing interest in green chemistry has also influenced the synthesis and application of compounds like 2-bromo-1-(3-ethylphenyl)ethan-1-ol. Researchers are increasingly focusing on developing synthetic routes that minimize waste and hazardous byproducts. Catalytic methods, particularly those involving transition metal catalysts, have been employed to improve efficiency and selectivity while reducing environmental impact. Such approaches align with broader efforts to make drug discovery and materials science more sustainable.

As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools to study these systems at a molecular level. 2-bromo-1-(3-methylphenyl)- ethanol, along with its derivatives, plays a crucial role in this context by serving as probes for biochemical pathways and disease mechanisms. Researchers use these compounds to develop assay systems that can screen for new drugs or understand how existing drugs function at a mechanistic level.

In conclusion, 2-bromo - 1 - ( 3 - eth yl phen yl ) e than - 1 - ol ( C A S N o : 22 29 32 8 - 8 4 - 9 ) represents a promis ing compoun d with varia tious applicati ons i n pharma ceutical chemis try an d materi als science . Its structur al featu res endow it wi th potent ial f or furt her modi fi cati ons an d bi ol ogi cal evaluati ons . The conti nui ng resear ch i n thi s area holds great hope f or advanci ng our understandi ng o f bi o l ogi cal pathw ay s an d deve lopi ng new treatm ents f or huma n illn ess e s . p >

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.